Cas no 36566-69-5 ((but-3-en-2-yl)hydrazine)

• Product Name: (but-3-en-2-yl)hydrazine
• CAS No: 36566-69-5
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• CID: 6155753
• PubChem ID: 20337531
• Update Time: 2025-07-15

(but-3-en-2-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (but-3-en-2-yl)hydrazine
• AKOS006333478
• 1-METHYL-2-PROPENYLHYDRAZINE
• EN300-1236545
• 36566-69-5

• Inchi： 1S/C4H10N2/c1-3-4(2)6-5/h3-4,6H,1,5H2,2H3
• InChI Key： ZXMKECRNTYBFFP-UHFFFAOYSA-N
• SMILES： N(C(C=C)C)N

Computed Properties

• Exact Mass: 86.084398327g/mol
• Monoisotopic Mass: 86.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (but-3-en-2-yl)hydrazine

(But-3-en-2-yl)hydrazine (CAS No. 36566-69-5): A Versatile Intermediate in Organic Synthesis

The compound (but-3-en-2-yl)hydrazine (CAS No. 36566-69-5) is a specialized organic intermediate with growing relevance in pharmaceutical and agrochemical research. Its unique structure, featuring both a hydrazine moiety and an unsaturated butenyl group, makes it a valuable building block for synthesizing heterocyclic compounds, bioactive molecules, and functional materials. As interest in sustainable chemistry and green synthesis rises, researchers are exploring its potential in catalytic reactions and atom-efficient transformations.

One of the key applications of (but-3-en-2-yl)hydrazine lies in the construction of nitrogen-containing heterocycles, such as pyrazoles and pyridazines, which are prevalent in drug discovery. Recent studies highlight its role in click chemistry and multicomponent reactions, addressing the demand for efficient synthetic routes to complex molecules. The compound’s reactivity with carbonyl compounds and electrophiles also aligns with trends in cascade reactions, a hotspot in modern organic methodology.

From an industrial perspective, CAS 36566-69-5 is gaining attention for its potential in polymer modification and crosslinking agents. Its dual functional groups enable the design of smart materials with tunable properties, catering to advancements in biodegradable plastics and self-healing coatings. Environmental considerations, such as low-toxicity alternatives, further drive innovation in its applications.

Analytical challenges associated with (but-3-en-2-yl)hydrazine include stability under storage and reaction conditions. Researchers emphasize the need for advanced characterization techniques, like NMR spectroscopy and mass spectrometry, to monitor its purity and degradation pathways. These insights are critical for optimizing its use in high-throughput screening and combinatorial chemistry workflows.

Looking ahead, the integration of CAS 36566-69-5 into flow chemistry systems and continuous manufacturing represents a frontier for scalable production. As regulatory frameworks evolve, compliance with REACH and GMP standards will be essential for its adoption in commercial processes. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile intermediate.